2-(p-Nitrophenyl)adenine

Description

2-(p-Nitrophenyl)adenine is a chemical compound with the molecular formula C11H8N6O . While search results do not provide a detailed description of 2-(p-Nitrophenyl)adenine, several related compounds offer insight. For example, 4-Nitrophenyl N-acetyl-β-D-glucosaminide is another nitrophenyl compound used as a substrate in enzymatic assays . Similarly, 4-Nitrophenyl β-D-N,N′,N′′-triacetylchitotriose acts as a substrate for chitinase and lysozyme activity measurements, releasing p-nitrophenol, which is measured at 405 nm . N-(p-Nitrophenyl)adenine shares a similar structure to these compounds, with a nitrophenyl group attached to an adenine molecule .

Adenine itself is a nitrogen-containing base and a component of nucleotides, which are the building blocks of DNA and RNA . Nucleotides consist of a sugar molecule (ribose in RNA or deoxyribose in DNA) attached to a phosphate group and a nitrogenous base, such as adenine . The arrangement of these nucleotides encodes genetic information .

• CAS No.: 109875-50-5
• Product Name: 2-(p-Nitrophenyl)adenine
• Molecular Formula: C11H8N6O2
• Molecular Weight: 256.22 g/mol
• IUPAC Name: 2-(4-nitrophenyl)-7H-purin-6-amine
• Standard InChI: InChI=1S/C11H8N6O2/c12-9-8-11(14-5-13-8)16-10(15-9)6-1-3-7(4-2-6)17(18)19/h1-5H,(H3,12,13,14,15,16)
• Standard InChIKey: LNLVLKGOVNENAN-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=NC(=C3C(=N2)N=CN3)N)[N+](=O)[O-]
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=C3C(=N2)N=CN3)N)[N+](=O)[O-]
• Synonyms: 2-(PARA-NITROPHENYL)-ADENINE
• PubChem Compound: 5486769
• Last Modified: Jul 17 2023